Cas no 2097957-20-3 (3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097957-20-3
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5723395
• PubChem ID: 23591933
• Update Time: 2025-11-01

3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3,6-di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2097957-20-3
• F1967-7865
• AKOS040812209
• 2,4(1H,3H)-Pyrimidinedione, 3,6-bis(1,1-dimethylethyl)-
• 3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H20N2O2/c1-11(2,3)8-7-9(15)14(10(16)13-8)12(4,5)6/h7H,1-6H3,(H,13,16)
• InChI Key： DNNZHKKZMZFUJB-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• pka: 10.01±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097957-20-3)

3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a significant compound in the realm of organic chemistry and pharmaceutical research. Its molecular structure, characterized by a tetrahydropyrimidine core substituted with two tertiary butyl groups at the 3 and 6 positions, makes it a compound of considerable interest for its potential applications in drug development and material science. The CAS number 2097957-20-3 uniquely identifies this molecule in scientific literature and databases, facilitating precise referencing in research and industrial contexts.

The synthesis of 3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves intricate organic reactions that highlight the compound's structural complexity. The presence of the tetrahydropyrimidine ring suggests potential biological activity, which has been a focus of recent studies. Researchers have been particularly intrigued by its role as a precursor or intermediate in the synthesis of more complex heterocyclic compounds. These derivatives often exhibit enhanced stability and bioavailability, making them attractive candidates for pharmaceutical applications.

In recent years, advancements in computational chemistry have enabled more efficient prediction of the pharmacological properties of such compounds. 3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been subjected to molecular docking studies to evaluate its interactions with biological targets. Preliminary findings indicate that it may possess inhibitory properties against certain enzymes and receptors implicated in metabolic disorders and inflammatory conditions. This has spurred further investigation into its potential as a lead compound for novel therapeutic agents.

The tertiary butyl substituents in the molecule contribute to its lipophilicity, which is a critical factor in drug design. Lipophilic compounds often exhibit better membrane permeability and absorption rates when administered orally or transdermally. This characteristic has made 3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione a subject of interest for formulating new drug delivery systems. Additionally, the dione functionality at the 2 and 4 positions provides sites for further chemical modification. Researchers have explored various derivatization strategies to enhance its pharmacological profile.

One particularly noteworthy application of derivatives derived from 3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is in the field of antiviral research. The tetrahydropyrimidine scaffold is known to mimic natural nucleoside structures found in viruses. By incorporating this motif into synthetic molecules like CAS No. 2097957-20-3, scientists aim to develop inhibitors that disrupt viral replication cycles without affecting host cells. Recent studies have shown promising results in vitro with certain analogs exhibiting potent antiviral activity against RNA viruses.

The industrial significance of 3,6-Di-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione extends beyond pharmaceuticals into materials science. Its rigidified ring structure suggests potential utility as a monomer or crosslinking agent in polymer chemistry. Researchers are investigating its incorporation into polymers that require enhanced thermal stability or mechanical strength. Such materials could find applications in automotive components or high-performance coatings where durability is paramount.

Environmental considerations also play a role in the development of new chemical entities like CAS No. 2097957-20-3. Sustainable synthesis methods are being explored to minimize waste and reduce energy consumption during production. Green chemistry principles are being applied to optimize reaction pathways while maintaining high yields and purity standards. This aligns with global efforts to promote environmentally responsible chemical manufacturing practices.

The future prospects for 3,6-Ditert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione are multifaceted and exciting. Ongoing research aims to uncover new synthetic routes that improve scalability while reducing environmental impact. Collaborative efforts between academia and industry are expected to accelerate the discovery of novel derivatives with tailored properties for specific applications.

In conclusion,CAS No.2097957-20-3 remains a compound of great interest due to its versatile structural features and potential applications across multiple disciplines. The combination of computational modeling with experimental validation has significantly advanced our understanding of its properties and functionalities. As research continues，the full therapeutic and material potential of this molecule is likely to be realized，leading to innovative solutions in medicine and industry alike.